Cas no 1434141-90-8 (tert-butyl N-(2,2-dimethyl-3-oxocyclobutyl)carbamate)

tert-butyl N-(2,2-dimethyl-3-oxocyclobutyl)carbamate structure
1434141-90-8 structure
Product Name:tert-butyl N-(2,2-dimethyl-3-oxocyclobutyl)carbamate
CAS No:1434141-90-8
MF:C11H19NO3
MW:213.273463487625
MDL:MFCD27956960
CID:4599751
PubChem ID:84679804
Update Time:2024-11-04

tert-butyl N-(2,2-dimethyl-3-oxocyclobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(2,2-dimethyl-3-oxocyclobutyl)carbamate
    • tert-Butyl (2,2-dimethyl-3-oxocyclobutyl)carbamate
    • tert-Butyl 2,2-dimethyl-3-oxo-cyclobutylcarbamate
    • SB11344
    • 1-(Boc-amino)-2,2-dimethylcyclobutan-3-one
    • P14211
    • tert-Butyl(2,2-dimethyl-3-oxocyclobutyl)carbamate
    • tert-Butyl N-(2,2-dimethyl-3-oxo-cyclobutyl)carbamate
    • EN300-256933
    • DB-110555
    • MFCD27956960
    • CS-0048088
    • DTXSID401148499
    • SCHEMBL22068713
    • AKOS024084573
    • Carbamic acid, N-(2,2-dimethyl-3-oxocyclobutyl)-, 1,1-dimethylethyl ester
    • AS-52038
    • CQICNEBWLQLCIC-UHFFFAOYSA-N
    • 1434141-90-8
    • MDL: MFCD27956960
    • Inchi: 1S/C11H19NO3/c1-10(2,3)15-9(14)12-7-6-8(13)11(7,4)5/h7H,6H2,1-5H3,(H,12,14)
    • InChI Key: CQICNEBWLQLCIC-UHFFFAOYSA-N
    • SMILES: O=C1CC(C1(C)C)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 213.13649347g/mol
  • Monoisotopic Mass: 213.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 55.4

tert-butyl N-(2,2-dimethyl-3-oxocyclobutyl)carbamate Pricemore >>

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